Cas no 2098064-85-6 (1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized heterocyclic compound featuring a triazole ring fused with a carboxylic acid functional group and a sterically hindered 3,3,5-trimethylcyclohexyl substituent. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The triazole moiety offers potential for hydrogen bonding and metal coordination, while the carboxylic acid group enhances solubility and derivatization capabilities. The bulky cyclohexyl group contributes to steric shielding, potentially improving metabolic stability in bioactive applications. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in medicinal chemistry where such scaffolds are sought after for their pharmacokinetic properties.

1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid structure

2098064-85-6 structure

Product Name:1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:2098064-85-6

MF:C₁₂H₁₉N₃O₂

MW:237.298162698746

CID:5043064

Update Time:2025-06-30

1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
- 1-(3,3,5-trimethylcyclohexyl)triazole-4-carboxylic acid
- 1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
- Inchi： 1S/C12H19N3O2/c1-8-4-9(6-12(2,3)5-8)15-7-10(11(16)17)13-14-15/h7-9H,4-6H2,1-3H3,(H,16,17)
- InChI Key： LTGHSOBBYYSPKH-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C2CC(C)CC(C)(C)C2)N=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 306
XLogP3: 2.5
Topological Polar Surface Area: 68

1-(3,3,5-Trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T127526-100mg	1-(3,3,5-trimethylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid	2098064-85-6		100mg	$ 95.00	2022-06-03
TRC	T127526-500mg	1-(3,3,5-trimethylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid	2098064-85-6		500mg	$ 365.00	2022-06-03
TRC	T127526-1g	1-(3,3,5-trimethylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid	2098064-85-6		1g	$ 570.00	2022-06-03
Life Chemicals	F1907-3417-0.25g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-3417-0.5g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-3417-1g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-3417-2.5g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-3417-5g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-3417-10g	1-(3,3,5-trimethylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid	2098064-85-6	95%+	10g	$1684.0	2023-09-07